Cas no 188591-54-0 (3-Pyridinecarbonitrile, 2-[(2-hydroxyethyl)sulfonyl]-4,6-dimethyl-)

• Product Name: 3-Pyridinecarbonitrile, 2-[(2-hydroxyethyl)sulfonyl]-4,6-dimethyl-
• CAS No: 188591-54-0
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 3841509
• PubChem ID: 85721369
• Update Time: 2025-04-22

3-Pyridinecarbonitrile, 2-[(2-hydroxyethyl)sulfonyl]-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-[(2-hydroxyethyl)sulfonyl]-4,6-dimethyl-
• DTXSID401172268
• 188591-54-0
• 2-[(2-Hydroxyethyl)sulfonyl]-4,6-dimethyl-3-pyridinecarbonitrile

• Inchi： 1S/C10H12N2O3S/c1-7-5-8(2)12-10(9(7)6-11)16(14,15)4-3-13/h5,13H,3-4H2,1-2H3
• InChI Key： KENBAPOGZNVXJI-UHFFFAOYSA-N
• SMILES： C1(S(CCO)(=O)=O)=NC(C)=CC(C)=C1C#N

Computed Properties

• Exact Mass: 240.05686342Da
• Monoisotopic Mass: 240.05686342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 99.4Ų